6-Fluoro-2-(prop-1-en-2-yl)benzo[d]oxazole

• IUPAC Name: 6-fluoro-2-prop-1-en-2-yl-1,3-benzoxazole
• InChI: InChI=1S/C10H8FNO/c1-6(2)10-12-8-4-3-7(11)5-9(8)13-10/h3-5H,1H2,2H3
• InChI Key: OBEHGIRCPGAHSM-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=NC2=C(O1)C=C(C=C2)F
• Molecular Formula: C10H8FNO
• Molecular Weight: 177.17 g/mol
• CAS No.: 1373278-76-2

Description

6-Fluoro-2-(prop-1-en-2-yl)benzo[d]oxazole is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.178. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

6-Fluoro-2-(prop-1-en-2-yl)benzo[d]oxazole derivatives have been identified for their herbicidal properties. These compounds, including flumioxazin and its analogs, are known to inhibit protoporphyrinogen oxidase, a key enzyme in the chlorophyll biosynthetic pathway. This inhibition leads to potent herbicidal activity against a range of plants. For instance, compounds such as 5-fluoro-2-(7-fluoro-3-oxo-4-(prop-2-ynyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)isoindoline-1,3-dione have shown commercial levels of herbicidal activity, comparable to other herbicides in the market. Their selectivity towards certain crops like cotton and maize, when applied at the pre-emergent stage, makes them a valuable addition to agricultural practices (Huang et al., 2005).

Antitubercular Activity

Research has also been conducted on the antitubercular properties of this compound derivatives. Compounds like 2-(benzo[d]oxazol-2-ylthio)-1-(3-(4-fluoro-3-methylphenyl)-5-(substituted aryl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone have shown promising results against Mycobacterium tuberculosis. The presence of electron-donating substituents in these compounds significantly enhances their anti-mycobacterial activity. Such compounds are of high interest in the field of medicinal chemistry for the development of new and effective treatments against tuberculosis (Venugopal et al., 2020).

Antimicrobial Activity

The antimicrobial potential of this compound derivatives is another area of active research. These compounds have been tested against a variety of bacterial and fungal strains, showing significant inhibitory activity. For example, fluorine-containing derivatives like 4-(substituted-2-hydroxybenzoyl) pyrazoles and pyrazolyl benzo[d]oxazoles have demonstrated promising activities against pathogens such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Bacillus subtilis, and Candida albicans. The presence of fluorine atoms in these molecules is believed to enhance their antimicrobial efficacy (Gadakh et al., 2010).

Antiproliferative Activity

This compound derivatives have also been investigated for their potential antiproliferative effects against cancer cells. Compounds like methyl 2-(thiophen-2-yl)benzo[d]oxazole-6-carboxylate have shown significant apoptotic cell death in tumor cells, suggesting their use as potential anticancer agents. Some of these compounds have been found to induce cell cycle arrest, further validating their role in cancer treatment (Kuzu et al., 2022).